Structural Uniqueness Relative to Common Isoxazole Ester Analogs
As of 2026, no directly comparable biological activity data (IC₅₀, Ki, % inhibition, etc.) have been reported for this compound against any protein target or cell line in the public domain. The evidence supporting its differentiation therefore rests on its unique structural attributes. The compound features a 2-fluorophenyl group on the isoxazole ring, a pattern that is distinct from the more common 4-fluorophenyl or unsubstituted phenyl analogs [1]. In the broader class of isoxazole derivatives, the introduction of a fluoro substituent at the 2-position has been shown to modulate metabolic stability and binding affinity compared to the 3- or 4-fluoro regioisomers, although direct data for this specific ester are absent [1].
| Evidence Dimension | Substitution pattern (isoxazole C5 substituent) |
|---|---|
| Target Compound Data | 2-fluorophenyl |
| Comparator Or Baseline | 4-fluorophenyl (most common regioisomer in commercial screening libraries); phenyl (unsubstituted) |
| Quantified Difference | Not quantified for this compound; in related isoxazole carboxamides, the 2-F regioisomer showed a 1.5–3 fold shift in IC₅₀ against Hep3B cells relative to the 4-F analog [1]. |
| Conditions | Class-level analogy drawn from Hawash et al. (2021) Open Chemistry 19: 855–863. |
Why This Matters
For researchers building focused libraries or performing SAR studies, the 2-fluorophenyl substitution pattern is less represented in commercial catalogs than the 4-fluoro isomer, making this compound a valuable tool for probing regiochemical effects on biological activity.
- [1] Hawash, M.; Jaradat, N.; Abualhasan, M.; Amer, J.; Levent, S.; Issa, S.; Ibrahim, S.; Ayaseh, A.; Shtayeh, T.; Mousa, A. Synthesis, chemo-informatics, and anticancer evaluation of fluorophenyl-isoxazole derivatives. Open Chemistry 2021, 19, 855–863. View Source
